Cas no 54053-46-2 ( )
structure
Product Name:
CAS No:54053-46-2
MF:C16H20O
MW:228.329404830933
CID:939540
PubChem ID:322835
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 54053-46-2
- 1a-phenyl-2a,3,4,5,6,6a,7,7a-octahydro-2H-naphtho[2,3-b]oxirene
- NSC 281066
- DTXSID40314178
- NSC281066
- NSC-281066
-
-
- Inchi： 1S/C16H20O/c1-2-8-14(9-3-1)16-11-13-7-5-4-6-12(13)10-15(16)17-16/h1-3,8-9,12-13,15H,4-7,10-11H2
- InChI Key： PJKVIXWOHPVATL-UHFFFAOYSA-N
- SMILES： O1C2CC3CCCCC3CC12C1C=CC=CC=1
Computed Properties
- Exact Mass: 228.1515
- Monoisotopic Mass: 228.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.53
Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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